Cas no 502933-37-1 (Carbamimidic acid, N-cyano-N'-(4-methoxyphenyl)-, phenyl ester)

• Product Name: Carbamimidic acid, N-cyano-N'-(4-methoxyphenyl)-, phenyl ester
• CAS No: 502933-37-1
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 1564811
• PubChem ID: 2747531
• Update Time: 2025-04-21

Carbamimidic acid, N-cyano-N'-(4-methoxyphenyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidic acid, N-cyano-N'-(4-methoxyphenyl)-, phenyl ester
• SCHEMBL14257478
• DB-126388
• N-4-methoxyphenyl-N'-cyano-O-phenylisourea
• (Z)-1-cyano-3-(4-methoxyphenyl)-2-phenylisourea
• 502933-37-1
• SCHEMBL4037228
• Maybridge3_007543
• XRQXNSVGFLJLKO-UHFFFAOYSA-N
• IDI1_018930
• HMS1452J09

• Inchi： 1S/C15H13N3O2/c1-19-13-9-7-12(8-10-13)18-15(17-11-16)20-14-5-3-2-4-6-14/h2-10H,1H3,(H,17,18)
• InChI Key： XRQXNSVGFLJLKO-UHFFFAOYSA-N
• SMILES： O(/C(/NC#N)=N/C1C=CC(=CC=1)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.10089
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines